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Compound of Interest

Compound Name: 2-Hydroxy-3-iodobenzaldehyde

Cat. No.: B112340

Essential Safety and Handling Guide for 2-Hydroxy-
3-iodobenzaldehyde

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal plans for handling 2-Hydroxy-3-
iodobenzaldehyde in a laboratory setting. The information is intended for researchers,
scientists, and drug development professionals to ensure the safe handling of this chemical.

Hazard Summary

While specific hazard data for 2-Hydroxy-3-iodobenzaldehyde is limited, it is prudent to treat
it as a hazardous substance based on the known properties of similar compounds. Analogous
substituted benzaldehydes are known to cause skin irritation, serious eye irritation, and may
cause respiratory irritation.[1][2] Therefore, appropriate precautions must be taken to minimize
exposure.

Quantitative Data Summary

For quick reference, the following table summarizes key physical and chemical properties for 2-
Hydroxy-3-iodobenzaldehyde.
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Property Value Source

Molecular Formula C7Hs102 PubChem|[3]
Molecular Weight 248.02 g/mol PubChem][3]
CAS Number 23602-64-4 PubChem|[3]

Solid (specific color not widely
Appearance

reported)
Melting Point 69-71 °C ECHEMI[4]
Boiling Point 216 °C ECHEMI[4]
Flash Point 84 °C ECHEMI[4]

Operational Plan for Handling

A systematic approach is critical for the safe handling of 2-Hydroxy-3-iodobenzaldehyde. The
following step-by-step plan outlines the procedures for pre-handling, handling, and post-
handling activities.

Pre-Handling Preparations

» Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
considering the quantity of 2-Hydroxy-3-iodobenzaldehyde to be used, potential for
exposure, and emergency procedures.

e Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly. All
handling of 2-Hydroxy-3-iodobenzaldehyde that may generate dust or vapors must be
performed within the fume hood.[5]

o Personal Protective Equipment (PPE) Inspection: Before entering the laboratory, inspect all
required PPE for integrity. This includes checking gloves for tears and ensuring safety
goggles provide a complete seal.

» Spill Kit: Have a spill kit readily available that is appropriate for handling solid chemical spills.
The kit should include absorbent materials, a scoop or brush, and a designated waste
container.
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ired | : : PPE)

PPE Item Specification Rationale

Chemical safety goggles are
] ) To protect eyes from dust
) required. A face shield should ) ]
Eye Protection ) particles and potential
be worn over safety glasses if
] splashes.
there is a splash hazard.[6]

Wear chemical-resistant
gloves, such as nitrile or
) neoprene.[6][7] Inspect gloves To prevent skin contact and
Hand Protection Lo
before each use and change irritation.[1][2]
them immediately if

contaminated.

Alab coat must be worn and

fully buttoned.[6] Consider a ]
) ) ) To protect skin and personal
Body Protection chemical-resistant apron for ) o
) clothing from contamination.
added protection when

handling larger quantities.

If there is a risk of inhaling dust

or if working outside of a fume To prevent respiratory tract
Respiratory Protection hood is unavoidable, a NIOSH- irritation from inhalation of

approved respirator with a P2 dust.[2]

filter for particles is necessary.

Handling Procedure

o Work Area Preparation: Designate a specific area within the chemical fume hood for handling
2-Hydroxy-3-iodobenzaldehyde. Cover the work surface with absorbent, disposable bench
paper.

» Weighing: If weighing the solid, do so in the fume hood on a tared weigh boat to minimize the
release of dust.

 In Solution: When preparing solutions, add the 2-Hydroxy-3-iodobenzaldehyde slowly to
the solvent to avoid splashing.
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o Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated area.

[1]8]

Post-Handling Procedures

o Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with 2-Hydroxy-3-iodobenzaldehyde using an appropriate solvent and cleaning
agent.

» Waste Disposal: Dispose of all contaminated materials, including empty containers, bench
paper, and used PPE, as hazardous waste according to the disposal plan below.[1][8]

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.[1][8]

Emergency and Disposal Plans
First Aid Measures
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Exposure Route First Aid Procedure

Immediately rinse cautiously with water for
several minutes.[1][2][5][9] Remove contact

Eye Contact lenses, if present and easy to do. Continue
rinsing for at least 15 minutes. Seek immediate
medical attention.[1][2][5][9]

Take off immediately all contaminated clothing.
) [5] Wash the affected area with plenty of soap
Skin Contact o
and water.[1][2][5][8] If skin irritation occurs, get

medical advice/attention.[1][5]

Move the person to fresh air and keep them

comfortable for breathing.[1][5][9][10] If
Inhalation breathing is difficult or has stopped, provide

artificial respiration.[1][2][10] Seek medical

attention if you feel unwell.[1][5]

Clean mouth with water and drink plenty of
Ingestion water afterwards.[1] Do NOT induce vomiting.[9]

Seek immediate medical attention.[5][9][10]

Spill Response

o Evacuate non-essential personnel from the area.

Wearing appropriate PPE, cover the spill with an absorbent, inert material.

Carefully sweep or scoop up the spilled material and place it into a labeled, sealed container
for hazardous waste disposal.[1]

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Do not let the product enter drains.[5]

Disposal Plan
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All waste materials contaminated with 2-Hydroxy-3-iodobenzaldehyde must be treated as
hazardous waste.

e Solid Waste: Collect all contaminated solids (e.g., used gloves, bench paper, excess
reagent) in a clearly labeled, sealed container.

» Liquid Waste: If in solution, collect in a labeled, sealed container for hazardous liquid waste.

e Disposal: Dispose of all waste through your institution's environmental health and safety
office, in accordance with local, state, and federal regulations.[1][8][11]

Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-Hydroxy-3-
iodobenzaldehyde, from preparation to disposal.
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Caption: Workflow for the safe handling of 2-Hydroxy-3-iodobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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